N,5-dimethyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-2-amine

• IUPAC Name: N,5-dimethyl-N-[1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]pyrimidin-2-amine
• InChI: InChI=1S/C15H18N8/c1-10-6-16-15(17-7-10)21(3)12-8-22(9-12)14-5-4-13-19-18-11(2)23(13)20-14/h4-7,12H,8-9H2,1-3H3
• InChI Key: UXPWKYKVSCWMCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)N(C)C2CN(C2)C3=NN4C(=NN=C4C=C3)C
• Molecular Formula: C15H18N8
• Molecular Weight: 310.36 g/mol

Description

N,5-dimethyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-2-amine is a useful research compound. Its molecular formula is C15H18N8 and its molecular weight is 310.365. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Heterocyclic Compound Applications

The synthesis of complex heterocyclic compounds, including azolopyrimidines, triazolopyrimidines, and related derivatives, has been a subject of significant interest due to their potential pharmacological properties. Studies have demonstrated various methods for synthesizing these compounds, highlighting their versatility and potential for generating novel pharmaceutical agents. For instance, research has shown the synthesis of azolopyrimidines via reactions involving enaminones and heterocyclic amines, showcasing their potential as building blocks for producing compounds with significant antibacterial activities (El-Hashash et al., 2017). Similarly, the synthesis of pyrido[1,2-a]pyrimidin-4-ones and related compounds has been explored, revealing methods for generating derivatives with potential for further pharmacological investigation (Toplak et al., 1999).

Biological Activities and Pharmacological Potential

The antimicrobial and antitumor activities of synthesized heterocyclic compounds have been extensively studied, with several compounds exhibiting promising results against various pathogens and cancer cell lines. For example, novel N-arylpyrazole-containing enaminones have been synthesized and evaluated for their antitumor and antimicrobial activities, demonstrating the potential of heterocyclic compounds in therapeutic applications (Riyadh, 2011). Additionally, the synthesis and biological evaluation of imidazo- and triazolopyridazine derivatives have been conducted, revealing their efficacy against human carcinomas and highlighting the therapeutic potential of such compounds (Chen et al., 1982).